N-methyl-1-(4-(1-methyl-1H-pyrazol-5-yl)phthalazin-1-yl)piperidin-4-amine

• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-methyl-1-[4-(2-methylpyrazol-3-yl)phthalazin-1-yl]piperidin-4-amine
• InChI: InChI=1S/C18H22N6/c1-19-13-8-11-24(12-9-13)18-15-6-4-3-5-14(15)17(21-22-18)16-7-10-20-23(16)2/h3-7,10,13,19H,8-9,11-12H2,1-2H3
• InChI Key: OFJKIQVFEHNTQI-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)C2=NN=C(C3=CC=CC=C32)C4=CC=NN4C

Description

N-methyl-1-(4-(1-methyl-1H-pyrazol-5-yl)phthalazin-1-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C18H22N6 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve tert-butyl methyl(1-(4-(1-methyl-1H-pyrazol-5-yl)phthalazin-1-yl)piperidin-4-yl)carbamate (7.77 g, 18.39 mmol) in dichloromethane (100 mL). Add an excess of 1 M hydrogen chloride in diethyl ether (20 mL, 80 mmol) to the solution and stir at ambient temperature for 2 h. Concentrate under reduced pressure. Purify the resulting residue by flash silica gel chromatography (dichloromethane:2 M NH3 in MeOH=10:1) to provide the title compound as a yellow foam (5.83 g, 98%). ES/MS m/z 323.2 (M+1).